Cas no 667435-56-5 (5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid)

• Product Name: 5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid
• CAS No: 667435-56-5
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• MDL: MFCD03419886
• CID: 877453
• PubChem ID: 3853827
• Update Time: 2025-04-19

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(p-tolyl)thiophene-3-carboxylic acid
• 3-thiophenecarboxylic acid, 5-methyl-4-(4-methylphenyl)-
• 5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic acid
• MFCD03419886
• 667435-56-5
• 5-Methyl-4-(p-tolyl)thiophene-3-carboxylicacid
• AKOS003311834
• DTXSID60397367
• CS-0317386
• LS-01099
• ALBB-000931
• 5-METHYL-4-(4-METHYLPHENYL)THIOPHENE-3-CARBOXYLICACID
• STK441371
• 5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid

• MDL： MFCD03419886
• Inchi： 1S/C13H12O2S/c1-8-3-5-10(6-4-8)12-9(2)16-7-11(12)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： PWCLBHGVPMVQSW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.227
• Melting Point: N/A℃
• Boiling Point: 320°C at 760 mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.612
• PSA: 37.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids